2-methoxy-N-(2-methoxypyrimidin-5-yl)benzenesulfonamide

• IUPAC Name: 2-methoxy-N-(2-methoxypyrimidin-5-yl)benzenesulfonamide
• InChI: InChI=1S/C12H13N3O4S/c1-18-10-5-3-4-6-11(10)20(16,17)15-9-7-13-12(19-2)14-8-9/h3-8,15H,1-2H3
• InChI Key: ZLBJBPLJUAITDV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1S(=O)(=O)NC2=CN=C(N=C2)OC
• Molecular Formula: C12H13N3O4S
• Molecular Weight: 295.32 g/mol
• CAS No.: 2309775-88-8

Description

2-methoxy-N-(2-methoxypyrimidin-5-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C12H13N3O4S and its molecular weight is 295.31. The purity is usually 95%.
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Scientific Research Applications

Prevention of Cerebral Vasospasm

Research has shown that derivatives of benzenesulfonamide, such as those involved in the study of endothelin receptor antagonists, have been evaluated for their efficacy in preventing cerebral vasospasm following subarachnoid hemorrhage. The effectiveness of oral treatment with specific antagonists in reducing the constriction of blood vessels suggests potential therapeutic applications for vasospasm resulting from subarachnoid hemorrhage in humans (Zuccarello et al., 1996).

Photodynamic Therapy for Cancer

The compound has been linked to the development of new zinc phthalocyanines with high singlet oxygen quantum yields, substituted with new benzenesulfonamide derivative groups. These derivatives exhibit significant potential as Type II photosensitizers for the treatment of cancer in photodynamic therapy, highlighting their good fluorescence properties and high singlet oxygen quantum yield (Pişkin, Canpolat, & Öztürk, 2020).

Antiproliferative Activity

Synthesized derivatives of N-(9-oxo-9H-xanthen-4-yl)benzenesulfonamides were investigated for their antiproliferative activity against a range of tumor cell lines. The study indicated that certain compounds exhibited significant antiproliferative activity, with potential implications for the development of new anticancer agents (Motavallizadeh et al., 2014).

Cognitive Enhancing Properties

Research into selective receptor antagonists, such as SB-399885, demonstrates their potential in cognitive enhancement, particularly in models of aged rat water maze and novel object recognition. This supports the therapeutic utility of certain receptor antagonists in disorders characterized by cognitive deficits, such as Alzheimer's disease and schizophrenia (Hirst et al., 2006).

Selective Endothelin Receptor Antagonism

The compound has been analyzed for its role in selectively antagonizing endothelin ET(A) receptors, suggesting its utility in treating conditions like pulmonary arterial hypertension. This research points to the importance of selectivity in receptor antagonism for therapeutic efficacy (Yuyama et al., 2003).

Mechanism of Action

Target of Action

The primary targets of 2-methoxy-N-(2-methoxypyrimidin-5-yl)benzene-1-sulfonamide are enzymes involved in the folic acid metabolism cycle . These enzymes are crucial for bacterial growth and multiplication .

Mode of Action

The compound acts as a competitive inhibitor of p-aminobenzoic acid (PABA) in the folic acid metabolism cycle . This inhibition disrupts the production of folic acid, a vital component for bacterial DNA synthesis .

Biochemical Pathways

The inhibition of PABA prevents the formation of dihydrofolate and tetrahydrofolate . These molecules are essential for the synthesis of purines and pyrimidines, which are the building blocks of DNA. As a result, the compound inhibits bacterial DNA growth and cell division or replication .

Pharmacokinetics

Most sulfonamides are readily absorbed orally , suggesting that this compound may also have good oral bioavailability.

Result of Action

The compound’s action results in the inhibition of bacterial growth and multiplication . By disrupting the production of folic acid, the compound prevents the synthesis of bacterial DNA, thereby inhibiting cell division and replication .

Action Environment

Environmental factors can influence the action, efficacy, and stability of the compound. For instance, the compound’s storage temperature can affect its stability . Furthermore, the compound’s efficacy can be influenced by the presence of other substances that compete for the same target enzymes .